Cas no 61006-11-9 (2-methyl-1,3-thiazole-5-thiol)

• Product Name: 2-methyl-1,3-thiazole-5-thiol
• CAS No: 61006-11-9
• MF: C₄H₅NS₂
• MW: 131.21919798851
• CID: 494537
• PubChem ID: 19391915
• Update Time: 2025-07-17

2-methyl-1,3-thiazole-5-thiol Chemical and Physical Properties

Names and Identifiers

• 5-Thiazolethiol, 2-methyl-
• 2-methyl-1,3-thiazole-5-thiol

• Inchi： 1S/C4H5NS2/c1-3-5-2-4(6)7-3/h2,6H,1H3
• InChI Key： HPLFBNTYGRXHHS-UHFFFAOYSA-N
• SMILES： S1C(=CN=C1C)S

Computed Properties

• Exact Mass: 130.98645
• Monoisotopic Mass: 130.98634151g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 66.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 42.1Ų

Experimental Properties

• PSA: 12.89

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,5-disubstituted thiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles 2,5-disubstituted thiazoles

Additional information on 2-methyl-1,3-thiazole-5-thiol

Research Brief on 2-Methyl-1,3-thiazole-5-thiol (CAS: 61006-11-9) in Chemical Biology and Pharmaceutical Applications

2-Methyl-1,3-thiazole-5-thiol (CAS: 61006-11-9) is a sulfur-containing heterocyclic compound that has garnered significant attention in chemical biology and pharmaceutical research due to its unique structural and functional properties. Recent studies have explored its potential as a versatile scaffold in drug discovery, particularly in the development of antimicrobial, anticancer, and enzyme-modulating agents. This research brief synthesizes the latest findings on this compound, highlighting its synthetic pathways, biological activities, and emerging applications in medicinal chemistry.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 2-methyl-1,3-thiazole-5-thiol exhibits potent inhibitory activity against bacterial cysteine proteases, a key target in combating antibiotic-resistant pathogens. The compound's thiol group enables covalent binding to the active site of these enzymes, disrupting their function. Molecular docking simulations revealed a binding affinity of -8.2 kcal/mol with the Staphylococcus aureus ClpP protease, suggesting its potential as a lead compound for novel antimicrobial agents.

In oncology research, derivatives of 61006-11-9 have shown promising results in targeting the PI3K/AKT/mTOR pathway. A recent patent application (WO2023056789) describes thiazole-thiol conjugates that selectively inhibit cancer cell proliferation with IC50 values ranging from 0.5-5 μM in various solid tumor models. The compound's ability to chelate metal ions also contributes to its anticancer properties by generating reactive oxygen species in tumor microenvironments.

The synthetic versatility of 2-methyl-1,3-thiazole-5-thiol has been enhanced through novel green chemistry approaches. A 2024 ACS Sustainable Chemistry & Engineering paper reported a microwave-assisted, solvent-free synthesis with 92% yield and reduced environmental impact. This advancement addresses previous challenges in large-scale production while maintaining the compound's high purity (>99%) as confirmed by HPLC and NMR analyses.

Emerging applications in diagnostic imaging have been explored through radiolabeled analogs of 61006-11-9. Researchers at MIT developed a ¹⁸F-labeled derivative for PET imaging of tumor hypoxia, demonstrating excellent in vivo stability and target specificity in preclinical models (Journal of Nuclear Medicine, 2024). The compound's rapid clearance from non-target tissues (t_1/2 = 45 min) and high tumor-to-background ratio (8:1 at 2h post-injection) position it as a promising diagnostic tool.

Despite these advances, challenges remain in optimizing the pharmacokinetic properties of 2-methyl-1,3-thiazole-5-thiol derivatives. Current research focuses on prodrug strategies to improve oral bioavailability, as the parent compound shows limited gastrointestinal absorption (F_oral = 15-20%). Collaborative efforts between academia and industry (notably in the IMI-funded RESIST consortium) are investigating formulation approaches to overcome these limitations while preserving the compound's therapeutic efficacy.

The safety profile of 61006-11-9 continues to be refined through comprehensive toxicological studies. Recent OECD guideline-compliant assessments indicate a favorable acute toxicity profile (LD₅₀ > 2000 mg/kg in rodents), though chronic exposure studies suggest the need for careful monitoring of hepatic enzymes. These findings are informing the compound's progression through regulatory milestones in several investigational new drug (IND) applications.

In conclusion, 2-methyl-1,3-thiazole-5-thiol represents a multifaceted chemical entity with expanding applications in pharmaceutical development. Its unique combination of synthetic accessibility, target engagement versatility, and modifiable pharmacophore positions it as a valuable scaffold for addressing unmet medical needs. Future research directions will likely focus on structure-activity relationship optimization and combination therapies to fully exploit its therapeutic potential.